Cas no 5057-12-5 (4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione)

• Product Name: 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione
• CAS No: 5057-12-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD01111799
• CID: 372698
• PubChem ID: 293641
• Update Time: 2025-06-10

4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione Chemical and Physical Properties

Names and Identifiers

• 3,4,7,8-Tetrahydroquinoline-2,5(1H,6H)-dione
• 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione
• 2,5(1H,3H)-Quinolinedione,4,6,7,8-tetrahydro-
• 4,6,7,8-TETRAHYDRO-1H,3H-QUINOLINE-2,5-DIONE
• 1,3,4,6,7,8-hexahydroquinoline-2,5-dione
• NSC 160504
• NSC160504
• 1,2,3,4,5,6,7,8-octahydroquinoline-2,5-dione
• 3,4,5,6,7,8-Hexahydrocarbostyril-5-one
• 802Y8T7U1B
• 2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-
• 2,5-Dioxo-1,2,3,4,5,6,7,8-octahydroquinoline
• 4,6,7,8-tetrahydroquinoline-2,5(1h,3h)-dione
• Carteolol HCl EP Impurity A
• MLS0007186
• CHEMBL1878514
• 2,3H)-Quinolinedione, 4,6,7,8-tetrahydro-
• HMS1697L07
• MLS000718640
• EN300-170398
• 3,4,7,8- tetrahydro-2,5(1H,6H)-quinolinedione
• DTXSID40198591
• A913270
• MFCD01111799
• 3,4,5,6, 7,8-Hexahydrocarbostyril-5-one
• 2-(2-CHLORO-ACETYLAMINO)-4-PHENYL-THIOPHENE-3-CARBOXYLICACIDETHYLESTER
• SCHEMBL9802754
• NSC-160504
• CS-0033782
• 7W-0869
• BCP20405
• FT-0675020
• CARTEOLOL HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• 3,4,7,8-Tetrahydro-2,5(1H,6H)-quinolinedione
• UNII-802Y8T7U1B
• 3,5,6,7,8-Hexahydrocarbostyril-5-one
• SY157739
• 5057-12-5
• NCGC00244978-01
• KNRFNTVMEIIKEB-UHFFFAOYSA-N
• HMS2727L17
• Z1201620859
• AKOS004906524
• SMR000290908
• W-204288
• CARTEOLOL HYDROCHLORIDE IMPURITY A (EP IMPURITY)
• DTXCID00121082
• 4,6,7,8-Tetrahydro-3,4,5,6,7,8-hexahydrocarbostyril-5-one; NSC 160504;

• MDL： MFCD01111799
• Inchi： 1S/C9H11NO2/c11-8-3-1-2-7-6(8)4-5-9(12)10-7/h1-5H2,(H,10,12)
• InChI Key： KNRFNTVMEIIKEB-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1CCC(N2)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.2

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-200 ºC
• Boiling Point: 411.4°C at 760 mmHg
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 46.17000
• LogP: 1.23230

4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione

Research Briefing on 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione (CAS: 5057-12-5): Recent Advances and Applications

4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione (CAS: 5057-12-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanisms of action, and emerging applications in drug discovery.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve higher yields and purity. The optimized synthetic route not only reduces production costs but also minimizes environmental impact, aligning with the principles of green chemistry. These improvements are critical for facilitating further pharmacological evaluations and large-scale applications.

In the realm of drug discovery, 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione has shown promise as a scaffold for designing inhibitors targeting enzymes such as phosphodiesterases (PDEs) and kinases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its structural similarity to known PDE4 inhibitors, suggesting potential applications in treating inflammatory diseases like asthma and chronic obstructive pulmonary disease (COPD). Molecular docking simulations revealed favorable binding interactions with the active site of PDE4, supporting further preclinical investigations.

Beyond its role as a synthetic intermediate, this compound has also exhibited intrinsic biological activity. Research published in European Journal of Pharmacology (2023) reported its neuroprotective effects in cellular models of oxidative stress, possibly mediated through the modulation of reactive oxygen species (ROS) and activation of the Nrf2-ARE pathway. These findings open new avenues for exploring its therapeutic potential in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

In conclusion, 4,6,7,8-Tetrahydro-2,5(1H,3H)-quinolinedione (CAS: 5057-12-5) represents a versatile and pharmacologically relevant compound with diverse applications in medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug development. Future studies should focus on in vivo validation of its therapeutic effects and optimization of its pharmacokinetic properties to enhance clinical translatability.